Cas no 34428-50-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1))

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)
• CAS No: 34428-50-7
• MF: C₁₄H₁₆CaN₈O₄
• MW: 400.40604019165
• CID: 320194
• PubChem ID: 71448971
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)
• calcium,3,7-dimethylpurine-2,6-dione
• 1H-purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-, calcium salt
• 3,7-Dihydro-3,7-dimethyl-1H-purine-2,6-dione, calcium salt (2:1)
• 3,7-Dihydro-3,7-dimethyl-1H-purine-2,6-dione, calcium salt
• 6-Hydroxy-3,7-dimethyl-3,7-dihydro-2H-purin-2-one--calcium (2/1)
• 34428-50-7
• DTXSID70955977
• Theobromine, calcium salt
• C19601

• Inchi： 1S/2C7H8N4O2.Ca/c2*1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h2*3H,1-2H3,(H,9,12,13);
• InChI Key： NNDBYESUVDVELY-UHFFFAOYSA-N
• SMILES： [Ca].O=C1C2=C(N=CN2C)N(C)C(N1)=O.O=C1C2=C(N=CN2C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 400.0920419g/mol
• Monoisotopic Mass: 400.0920419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų